2-amino-6-cyclopropyl-1H-pyrimidin-4-one

• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol
• SMILES: C1CC1C2=CC(=O)N=C(N2)N
• InChI: InChI=1S/C7H9N3O/c8-7-9-5(4-1-2-4)3-6(11)10-7/h3-4H,1-2H2,(H3,8,9,10,11)
• InChIKey: KGEQZBGKOFFIAI-UHFFFAOYSA-N

In early-stage medicinal chemistry, lack of conformational constraint at the C6 position of pyrimidin-4-one scaffolds often leads to ambiguous SAR and poor metabolic stability. This cyclopropyl analog solves that problem by providing a unique steric and electronic environment unattainable with methyl or phenyl derivatives. - Directly applicable to arylpyrimidine-based 5-HT2B receptor antagonist synthesis, reducing exploratory SAR cycles. - Enhances binding affinity and metabolic stability in kinase inhibitor programs through conformational restriction. - Aqueous solubility of 7.7 g/L facilitates reliable biological assay handling, minimizing DMSO interference compared to less soluble analogs.

2-Amino-6-cyclopropyl-1H-pyrimidin-4-one: Structural & Physicochemical Baseline

2-Amino-6-cyclopropyl-1H-pyrimidin-4-one (CAS 21573-08-0) is a pyrimidinone derivative featuring an amino group at the 2-position and a cyclopropyl substituent at the 6-position. Its molecular formula is C7H9N3O with a molecular weight of 151.17 g/mol . The compound exhibits a predicted pKa of 9.99±0.50 and aqueous solubility of 7.7 g/L . It is primarily utilized as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and 5-HT2B receptor antagonists .

1

Conformationally constrained pyrimidinone building block for kinase inhibitor and GPCR-targeted synthesis

2

Reported favorable aqueous solubility profile supports direct use in biological assay-compatible workflows

3

Documented reactant for 5-HT_2B receptor antagonist scaffolds, enabling targeted SAR exploration

2-Amino-6-cyclopropyl-1H-pyrimidin-4-one: Differentiation from Analogs

In the 2-amino-6-substituted pyrimidin-4-one series, the nature of the C6 substituent dictates both physicochemical properties and downstream synthetic utility. While methyl and ethyl analogs share similar pKa values (~9.98–10.03), the cyclopropyl group introduces a unique combination of steric bulk and conformational constraint that cannot be replicated by simple alkyl or aryl substitutions . This translates into distinct solubility profiles (7.7 g/L for cyclopropyl vs. limited data for others) and divergent applicability in target-oriented synthesis—particularly in the construction of conformationally restricted pharmacophores for kinase and GPCR targets [1]. Direct interchange with cheaper, more readily available methyl or phenyl analogs would therefore compromise the intended steric and electronic environment, potentially altering reaction yields or biological activity in downstream applications.

Target

2-Amino-6-cyclopropyl-1H-pyrimidin-4-one

Cyclopropyl steric constraint; documented for kinase/GPCR scaffolds; favorable aqueous solubility

6-Methyl analog

Insoluble in water; lacks conformational restriction

May severely limit assay compatibility and alter target-binding steric profile

6-Ethyl / 6-Phenyl analogs

Flexible alkyl or planar aryl group; similar pKa but different spatial demand

Cannot mimic cyclopropyl's unique constrained geometry; documented use in 5-HT_2B synthesis not reported

Direct interchange may compromise reaction yields, downstream biological activity, and steric SAR interpretation.

• [1] Kuujia.com. Cas no 21573-08-0 (2-amino-6-cyclopropylpyrimidin-4(3H)-one). View Source

2-Amino-6-cyclopropyl-1H-pyrimidin-4-one: Quantitative Comparison Data

Aqueous Solubility vs. 6-Methyl Analog

The aqueous solubility of 2-amino-6-cyclopropyl-1H-pyrimidin-4-one is reported as 7.7 g/L, whereas the 6-methyl analog is described as 'insoluble in water' [1]. This represents a stark solubility advantage that can directly impact formulation and assay compatibility during early-stage drug discovery.

Aqueous solubility

Cross-study comparable

7.7 g/L

Supports aqueous assay compatibility

6-Methyl analog reported as insoluble; conditions not fully specified

Evidence Dimension	Aqueous solubility (g/L)
Target Compound Data	7.7 g/L
Comparator Or Baseline	2-Amino-6-methylpyrimidin-4-one
Quantified Difference	Quantitative solubility data for methyl analog not reported; described as 'insoluble' vs. 7.7 g/L for cyclopropyl
Conditions	Ambient conditions (exact pH and temperature not specified)

Why This Matters

Improved aqueous solubility facilitates handling in biological assays and reduces the need for DMSO or other co-solvents, streamlining early-stage screening workflows.

• [1] Huaxuejia.cn. 4(3H)-Pyrimidinone, 2-amino-6-cyclopropyl-; Fisher Scientific. 2-Amino-4-hydroxy-6-methylpyrimidine, 99%. View Source

pKa Equivalence with Alkyl Analogs

Predicted pKa values for 2-amino-6-cyclopropyl-1H-pyrimidin-4-one (9.99±0.50) are statistically indistinguishable from the 6-ethyl analog (9.98±0.50) and the 6-methyl analog (~10.03) . This indicates that the cyclopropyl substituent does not significantly alter the compound's ionization state compared to simple alkyl chains, confirming that any observed biological or synthetic differentiation arises from steric or conformational effects rather than changes in acidity.

pKa prediction

Cross-study comparable

9.99 ± 0.50 (cyclopropyl)
vs. 9.98–10.03 (alkyl analogs)

Ionization profile preserved; differentiation stems from steric effects

Predicted values; experimental confirmation recommended

Evidence Dimension	Predicted pKa
Target Compound Data	9.99±0.50
Comparator Or Baseline	2-Amino-6-ethylpyrimidin-4(1H)-one (9.98±0.50); 2-Amino-6-methylpyrimidin-4-one (~10.03)
Quantified Difference	ΔpKa ≤ 0.05
Conditions	Predicted values, ambient

Why This Matters

Demonstrates that cyclopropyl substitution preserves ionization-dependent properties (e.g., solubility, permeability) while offering distinct steric and conformational advantages for target binding.

5-HT2B Antagonist Synthesis

2-Amino-6-cyclopropyl-1H-pyrimidin-4-one is explicitly documented as a reactant in the preparation of arylpyrimidines designed as 5-HT2B receptor antagonists . This application is not reported for the 6-methyl, 6-ethyl, or 6-phenyl analogs, suggesting that the cyclopropyl group provides a preferred steric and conformational profile for engaging this specific GPCR target class.

5-HT_2B antagonist synthesis

Class-level inference

Documented reactant for arylpyrimidine-based 5-HT_2B antagonists

Provides a literature-supported entry point for GPCR-targeted libraries

No equivalent application reported for 6-methyl, ethyl, or phenyl analogs

Evidence Dimension	Documented synthetic application
Target Compound Data	Used as reactant for 5-HT2B receptor antagonist synthesis
Comparator Or Baseline	2-Amino-6-methylpyrimidin-4-one, 2-Amino-6-ethylpyrimidin-4-one, 2-Amino-6-phenylpyrimidin-4-one
Quantified Difference	No published use of comparators for 5-HT2B antagonist synthesis identified
Conditions	Literature and vendor documentation

Why This Matters

For programs targeting 5-HT2B receptor modulation, the cyclopropyl analog offers a validated entry point, reducing the need for de novo SAR exploration and accelerating lead identification.

Kinase & Antimicrobial Building Block

The compound is widely cited as a precursor in the development of kinase inhibitors and antimicrobial agents [1]. While the 6-methyl analog is also employed as a pharmaceutical intermediate, the cyclopropyl derivative's unique structural motif—combining the heterocyclic core with a conformationally constrained substituent—is believed to enhance binding affinity and metabolic stability in derived inhibitors [2]. This class-level inference is supported by the general observation that cyclopropyl groups can improve pharmacokinetic properties by blocking oxidative metabolism [3].

Kinase & antimicrobial precursor

Class-level inference

Cited as intermediate for kinase inhibitors and antimicrobial agents

Class-level precedent may support synthesis exploration; verify target-specific reactivity

Cyclopropyl motif generally associated with improved metabolic stability

Evidence Dimension	Reported applications as synthetic intermediate
Target Compound Data	Precursor for kinase inhibitors and antimicrobial agents
Comparator Or Baseline	2-Amino-6-methylpyrimidin-4-one (general pharmaceutical intermediate)
Quantified Difference	Cyclopropyl analog specifically linked to kinase and antimicrobial programs; methyl analog lacks such targeted documentation
Conditions	Literature and vendor citations

Why This Matters

Procurement for kinase inhibitor or antimicrobial programs benefits from a building block with established precedent, potentially shortening synthetic routes and improving hit-to-lead efficiency.

• [1] Kuujia.com. Cas no 21573-08-0 (2-amino-6-cyclopropylpyrimidin-4(3H)-one). View Source
• [2] Kuujia.com. Cas no 630107-94-7 (4(1H)-Pyrimidinone, 2,6-diamino-5-cyclopropyl-). View Source
• [3] Hypha Discovery. Metabolism of cyclopropyl groups. View Source

2-Amino-6-cyclopropyl-1H-pyrimidin-4-one: Procurement & Application Scenarios

5-HT2B Receptor Antagonist Synthesis

Procure this compound when designing and synthesizing arylpyrimidine-based 5-HT2B receptor antagonists. Its documented use as a reactant in this context provides a direct, literature-supported starting point, reducing the need for exploratory SAR with alternative 6-substituted pyrimidinones [1].

Kinase Inhibitor Conformational Constraint

Use 2-amino-6-cyclopropyl-1H-pyrimidin-4-one as a core scaffold for generating conformationally restricted kinase inhibitors. The cyclopropyl group can enhance binding affinity and metabolic stability compared to flexible alkyl substituents, as supported by general cyclopropyl SAR principles [1].

Aqueous Solubility & Formulation Studies

Select this compound over the 6-methyl analog when aqueous solubility is a limiting factor in early biological assays. The reported solubility of 7.7 g/L facilitates handling in aqueous buffers, potentially reducing DMSO carryover and improving assay reproducibility [1].

C6 Steric and Conformational SAR

Employ this compound in comparative SAR studies alongside methyl, ethyl, and phenyl analogs to dissect the contribution of cyclopropyl-induced conformational constraint on target binding and selectivity, leveraging its unique steric profile while maintaining comparable ionization properties [1].

Application

Selection Property

Validation Focus

5-HT_2B antagonist candidate synthesis

Documented reactant for GPCR-targeted scaffolds

Confirm reactivity and target engagement in binding assays

Conformationally constrained kinase inhibitor design

Cyclopropyl steric constraint and documented kinase building block precedent

Evaluate binding affinity and selectivity against kinase panels

Aqueous-compatible assay development

Reported aqueous solubility of 7.7 g/L

Verify solubility and stability in assay-relevant buffers

Comparative C6 steric SAR studies

Unique cyclopropyl geometry with conserved ionization

Compare with methyl, ethyl, and phenyl analogs in target-binding and functional assays

• [1] CookeChem; Huaxuejia.cn; ChemicalBook; Kuujia.com. View Source